Cas no 1804007-28-0 (5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804007-28-0
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 4931372
• Update Time: 2025-10-29

5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N2O2/c8-7(9,10)14-5-1-6(13)12-3-4(5)2-11/h1,3H,2,11H2,(H,12,13)
• InChI Key： XTPVFSGDGFEOBJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC=C1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: -0.5
• Topological Polar Surface Area: 64.4

Additional information on 5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine

Introduction to 5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine (CAS No. 1804007-28-0)

5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1804007-28-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both aminomethyl and trifluoromethoxy substituents in its molecular framework imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The aminomethyl group, specifically, is a versatile functional moiety that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This feature allows for the facile introduction of additional functional groups, enabling the synthesis of more complex molecules. In contrast, the trifluoromethoxy group introduces electron-withdrawing effects and can influence the electronic properties of the pyridine ring, thereby modulating its interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The compound 5-(Aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine has been explored in several research studies for its potential as a building block in the synthesis of novel therapeutic agents. Its structural features make it particularly suitable for designing molecules that interact with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. The combination of the aminomethyl and trifluoromethoxy groups provides a scaffold that can be modified to target specific kinase domains effectively. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against tyrosine kinases, which are overactive in many cancer types.

The< strong>Aminomethyl-group serves as a linker or handle for further chemical modifications, allowing researchers to attach other pharmacophoric elements or tags that enhance binding affinity and selectivity. Meanwhile, the< strong>trifluoromethoxy-group contributes to the overall lipophilicity and metabolic stability of the molecule, which are critical factors for drug-like properties. These characteristics make 5-(Aminomethyl)-2-hydroxy-4-()pyridine an attractive candidate for further development into clinical candidates.

In addition to its applications in oncology, this compound has also been investigated for its potential in anti-inflammatory and anti-viral therapies. The pyridine core is known to interact with various biological targets, and modifications at the 2- and 4-positions can fine-tune these interactions. For example, researchers have explored derivatives of this compound that exhibit inhibitory activity against inflammatory cytokines and viral proteases.

The synthesis of 5-()-2-hydroxy-4-()pyridine involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the and groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The< strong>Aminomethyl-group's ability to participate in hydrogen bonding interactions makes it particularly useful for designing molecules with high affinity for biological targets. This feature is especially valuable when developing drugs that require precise binding to their receptors or enzymes. Moreover, the< strong trifluoromethoxy-group enhances the compound's metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

Ongoing research continues to uncover new applications for 5-(

The pharmaceutical industry has recognized the importance of pyridine derivatives in drug discovery, leading to increased investment in research focused on these compounds. Companies are actively seeking novel scaffolds like 5-(

In conclusion, 5-() is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable it to serve as a versatile building block for synthesizing novel therapeutic agents targeting various diseases. As research progresses, we can expect further discoveries highlighting its importance in drug development.